2-(4-chlorophenoxy)-2-methyl-N-(4-methylphenyl)propanamide

• Molecular Formula: C17H18ClNO2
• Molecular Weight: 303.8 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-2-methyl-N-(4-methylphenyl)propanamide
• InChI: InChI=1S/C17H18ClNO2/c1-12-4-8-14(9-5-12)19-16(20)17(2,3)21-15-10-6-13(18)7-11-15/h4-11H,1-3H3,(H,19,20)
• InChI Key: BNCHDLOQEPLFEV-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)C(C)(C)OC2=CC=C(C=C2)Cl

Description

2-(4-chlorophenoxy)-2-methyl-N-(4-methylphenyl)propanamide, also known as diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is commonly used to treat pain and inflammation. It was first introduced in the 1970s and has since become one of the most widely prescribed NSAIDs in the world.

Mechanism of Action

Diclofenac works by inhibiting the production of prostaglandins, which are chemicals in the body that contribute to inflammation and pain. Specifically, 2-(4-chlorophenoxy)-2-methyl-N-(4-methylphenyl)propanamide inhibits the activity of cyclooxygenase (COX), an enzyme that is involved in the production of prostaglandins.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation, relieve pain, and decrease fever. In addition, 2-(4-chlorophenoxy)-2-methyl-N-(4-methylphenyl)propanamide has been shown to have antioxidant properties and may help to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

Diclofenac is widely used in laboratory experiments due to its well-established pharmacological effects and its ability to inhibit COX activity. However, it is important to note that 2-(4-chlorophenoxy)-2-methyl-N-(4-methylphenyl)propanamide has a number of limitations, including its potential to cause gastrointestinal side effects and its potential to interact with other medications.

Future Directions

There are a number of potential future directions for research on 2-(4-chlorophenoxy)-2-methyl-N-(4-methylphenyl)propanamide. One area of interest is the development of new formulations of 2-(4-chlorophenoxy)-2-methyl-N-(4-methylphenyl)propanamide that are designed to reduce the risk of gastrointestinal side effects. Additionally, there is ongoing research into the potential use of 2-(4-chlorophenoxy)-2-methyl-N-(4-methylphenyl)propanamide in the treatment of cancer and other diseases. Finally, there is interest in exploring the potential of 2-(4-chlorophenoxy)-2-methyl-N-(4-methylphenyl)propanamide as a tool for studying the role of COX activity in various physiological processes.

Synthesis Methods

Diclofenac is synthesized through a multi-step process that involves the reaction of 2-chloro-4-nitrophenol with 2-amino-5-methylphenol to form 2-(2-amino-5-methylphenoxy)-4-chloronitrobenzene. This intermediate is then reduced with hydrogen gas in the presence of a palladium catalyst to form 2-(4-chlorophenoxy)-2-methyl-N-(4-methylphenyl)propanamide.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in treating a variety of conditions, including osteoarthritis, rheumatoid arthritis, ankylosing spondylitis, and menstrual pain. In addition, 2-(4-chlorophenoxy)-2-methyl-N-(4-methylphenyl)propanamide has been used in the treatment of migraine headaches and postoperative pain.